Cas no 231278-08-3 (2-Amino-4-Fluoro-5-Iodo-Benzoic Acid)

• Product Name: 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid
• CAS No: 231278-08-3
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• MDL: MFCD28154604
• CID: 2117979
• PubChem ID: 21952146
• Update Time: 2025-07-02

2-Amino-4-Fluoro-5-Iodo-Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-?amino-?4-?fluoro-?5-?iodoBenzoic acid
• 2-amino-4-fluoro-5-iodobenzoic acid
• SB82121
• MFCD28154604
• 2-amino-4-fluoro-5-iodobenzoicacid
• CS-12360
• CS-0371735
• SY047573
• AC5683
• DA-28955
• AKOS027427576
• WQFNPHMSIVIAMP-UHFFFAOYSA-N
• 2-Amino-4-fluoro-5-iodo-benzoic Acid
• SCHEMBL3321387
• 231278-08-3
• 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid

• MDL： MFCD28154604
• Inchi： 1S/C7H5FINO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key： WQFNPHMSIVIAMP-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 280.93490g/mol
• Monoisotopic Mass: 280.93490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid

Recent Advances in the Application of 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid (CAS: 231278-08-3) in Chemical Biology and Pharmaceutical Research

2-Amino-4-Fluoro-5-Iodo-Benzoic Acid (CAS: 231278-08-3) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds and bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its chemical properties, synthetic utility, and biological activities.

One of the most significant findings in recent research is the role of 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique halogenated structure of this compound allows for precise modifications to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the low nanomolar range.

In addition to its applications in oncology, 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid has shown promise in the development of antimicrobial agents. Researchers have utilized its iodine moiety for radio-labeling, enabling the tracking of drug distribution in vivo. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of fluoroquinolone analogs incorporating this compound, which displayed enhanced activity against drug-resistant bacterial strains. The presence of the fluorine atom was found to improve membrane permeability, while the iodine facilitated post-synthetic modifications for further functionalization.

The synthetic versatility of 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid has also been explored in the context of peptide coupling and bioconjugation. Its carboxylic acid group allows for efficient coupling with amines, making it a valuable tool for the preparation of peptide-based therapeutics. A 2022 study in Chemical Communications detailed a novel method for site-specific modification of proteins using this compound, which could pave the way for the development of next-generation biopharmaceuticals.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. A 2023 report in Organic Process Research & Development highlighted a scalable, cost-effective synthesis protocol that achieved a purity of >99% while minimizing environmental impact.

In conclusion, 2-Amino-4-Fluoro-5-Iodo-Benzoic Acid (CAS: 231278-08-3) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a valuable asset in the development of innovative therapeutics. Future research directions may include further exploration of its role in targeted drug delivery systems and its potential in combination therapies.